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Compound of Interest

Compound Name: CP-640186 hydrochloride

Cat. No.: B10774780

Application Notes and Protocols: CP-640186
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility and stock solution preparation of
CP-640186 hydrochloride in Dimethyl Sulfoxide (DMSO). CP-640186 is a potent, cell-
permeable, and orally active allosteric inhibitor of Acetyl-CoA Carboxylase (ACC), a key
enzyme in fatty acid metabolism.[1][2][3][4] It non-selectively inhibits both ACC1 and ACC2
isoforms with ICso values of 53 nM and 61 nM for rat liver ACC1 and rat skeletal muscle ACC2,
respectively.[2][3][5]

Physicochemical and Solubility Data

CP-640186 hydrochloride is a light orange solid.[4] Its solubility in various solvents is crucial
for the preparation of stock solutions for in vitro and in vivo experiments. It is important to use
fresh, high-quality DMSO, as absorbed moisture can significantly reduce the solubility of the
compound.[1][5]

Table 1: Solubility of CP-640186 Hydrochloride
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o Molar Equivalent
Solvent Solubility (mg/mL) (mM) Notes
m

Ultrasonic treatment
may be needed. Use
of newly opened
DMSO is

recommended as it is

DMSO 50 - 100 95.7 - 205.92

hygroscopic.[1][4]

Data from multiple

suppliers indicates
Water Insoluble ) -

insolubility or very low

solubility.[5]

Ethanol 97 - [5]

Molecular Weight of CP-640186 hydrochloride: 522.08 g/mol [2]

Stock Solution Preparation Protocol in DMSO

This protocol outlines the steps for preparing a high-concentration stock solution of CP-640186
hydrochloride in DMSO.

Materials:

e CP-640186 hydrochloride powder

o Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)
 Sterile, conical-bottom polypropylene or glass vials
o Calibrated analytical balance

o Vortex mixer

» Ultrasonic bath (optional)

o Pipettes and sterile filter tips
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Procedure:

o Aseptic Technique: Perform all steps in a laminar flow hood or a designated clean area to
maintain sterility, especially for cell-based assays.

e Weighing: Accurately weigh the desired amount of CP-640186 hydrochloride powder using
a calibrated analytical balance.

e Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the vial containing
the powder to achieve the desired stock concentration (e.g., 10 mM, 20 mM, or higher,
based on solubility data).

 Dissolution:
o Cap the vial tightly and vortex thoroughly for 1-2 minutes.
o Visually inspect the solution for any undissolved patrticles.

o If particles remain, briefly sonicate the solution in an ultrasonic water bath until the solution
is clear.[1] Avoid excessive heating.

 Sterilization (Optional): If required for the experimental application, filter the stock solution
through a 0.22 um syringe filter into a new sterile vial. This step is critical for cell culture
experiments.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots to minimize freeze-thaw
cycles.

o Clearly label each aliquot with the compound name, concentration, date, and solvent.

Table 2: Example Volumes for Stock Solution Preparation
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Desired Concentration Mass of CP-640186 HCI Volume of DMSO
10 mM 1mg 191.5 uL

10 mM 5mg 957.7 pL

20 mM 1mg 95.8 uL

20 mM 5 mg 478.9 pL

Storage and Stability

Proper storage of the stock solution is critical to maintain the integrity of the compound.

Table 3: Storage Recommendations for CP-640186 Hydrochloride Stock Solution in DMSO

Storage Temperature Shelf Life Recommendations
Recommended for short to
-20°C Up to 3 months )
medium-term storage.[6]
Recommended for long-term
-80°C Up to 6 months

storage.[1]

Important Considerations:

e Solutions are reported to be unstable; it is recommended to prepare fresh solutions or

purchase pre-packaged sizes.[2]

o Always bring aliquots to room temperature before opening to prevent condensation, which
can affect the concentration.

» Avoid repeated freeze-thaw cycles as this can lead to degradation of the compound.[1]

Mechanism of Action and Signaling Pathway

CP-640186 inhibits Acetyl-CoA Carboxylase (ACC), the rate-limiting enzyme in de novo fatty
acid synthesis.[7] ACC catalyzes the conversion of acetyl-CoA to malonyl-CoA. Malonyl-CoA is
a crucial building block for the synthesis of fatty acids and also acts as an allosteric inhibitor of
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Carnitine Palmitoyltransferase 1 (CPT1), which is essential for the transport of fatty acids into
the mitochondria for [3-oxidation.[8]

By inhibiting ACC, CP-640186 reduces the levels of malonyl-CoA. This has a dual effect:

e Inhibition of Fatty Acid Synthesis: The decrease in malonyl-CoA limits the synthesis of new
fatty acids.[8]

» Stimulation of Fatty Acid Oxidation: The reduction in malonyl-CoA relieves the inhibition of
CPT1, leading to increased transport of fatty acids into the mitochondria and subsequent 3-
oxidation.[8]

This mechanism makes ACC inhibitors like CP-640186 valuable tools for studying metabolic
diseases.
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Caption: CP-640186 inhibits ACC, reducing malonyl-CoA and thus fatty acid synthesis while
promoting fatty acid oxidation.

Experimental Workflow for Stock Solution
Preparation

The following diagram illustrates the logical flow for preparing a stock solution of CP-640186
hydrochloride.
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Caption: Workflow for preparing a sterile stock solution of CP-640186 hydrochloride in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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